Cas no 1233867-28-1 (Tert-Butyl 6-carbamoyl-3-azabicyclo[3.1.0]hexane-3-carboxylate)

Tert-Butyl 6-carbamoyl-3-azabicyclo[3.1.0]hexane-3-carboxylate structure
1233867-28-1 structure
Product Name:Tert-Butyl 6-carbamoyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
CAS No:1233867-28-1
MF:C11H18N2O3
MW:226.272222995758
CID:4689778
Update Time:2023-08-15

Tert-Butyl 6-carbamoyl-3-azabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 6-carbamoyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
    • 3-TERT-BUTYL 6-CARBAMOYL-3-AZABICYCLO[3.1.0]HEXANE-3-CARBOXYLATE
    • Tert-Butyl 6-carbamoyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
    • Inchi: 1S/C11H18N2O3/c1-11(2,3)16-10(15)13-4-6-7(5-13)8(6)9(12)14/h6-8H,4-5H2,1-3H3,(H2,12,14)
    • InChI Key: GKRPTOWTLQJHHQ-UHFFFAOYSA-N
    • SMILES: O=C(C1C2CN(C(=O)OC(C)(C)C)CC21)N

Computed Properties

  • Exact Mass: 226.13174244 g/mol
  • Monoisotopic Mass: 226.13174244 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 72.6
  • Molecular Weight: 226.27

Tert-Butyl 6-carbamoyl-3-azabicyclo[3.1.0]hexane-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FD00312-5g
tert-butyl 6-carbamoyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
1233867-28-1 95%
5g
$1450 2023-09-07
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